Cas no 1612173-08-6 (4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl-)

• Product Name: 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl-
• CAS No: 1612173-08-6
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD22396023
• CID: 5161511
• Update Time: 2025-07-19

4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl-

• MDL： MFCD22396023
• Inchi： 1S/C9H20N2O/c1-10-8-9(12-3)4-6-11(2)7-5-9/h10H,4-8H2,1-3H3
• InChI Key： REISQHZLHTWMOM-UHFFFAOYSA-N
• SMILES： N1(C)CCC(OC)(CNC)CC1

Additional information on 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl-

Recent Advances in the Study of 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl- (CAS: 1612173-08-6) and Its Applications in Chemical Biology and Medicine

The compound 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl- (CAS: 1612173-08-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery and development.

Recent studies have highlighted the structural uniqueness of 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl-, which features a piperidine core substituted with a methoxy and dimethylamino group. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of serotonin receptor modulators, showcasing its potential in treating neurological disorders such as depression and anxiety.

In addition to its role in central nervous system (CNS) therapeutics, 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl- has been investigated for its antimicrobial properties. A recent preprint on BioRxiv revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed molecular docking simulations to elucidate the binding interactions between the compound and bacterial target proteins, providing a foundation for further optimization.

Another groundbreaking application of 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl- lies in its use as a building block for covalent inhibitors. Research published in ACS Chemical Biology in early 2024 detailed its incorporation into proteolysis-targeting chimeras (PROTACs), where it served as a linker to enhance target protein degradation efficiency. This innovation opens new avenues for the development of targeted therapies in oncology and autoimmune diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and pharmacokinetic optimization of 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl- derivatives. A recent review in Organic Process Research & Development highlighted the need for greener synthetic routes and improved purification techniques to facilitate clinical translation. Ongoing research efforts are also focused on addressing potential toxicity concerns through structural modifications and prodrug strategies.

In conclusion, 4-Piperidinemethanamine, 4-methoxy-N,N-dimethyl- (CAS: 1612173-08-6) represents a multifaceted compound with broad applications in drug discovery. Its unique chemical properties and diverse biological activities position it as a valuable tool for medicinal chemists and a promising candidate for future therapeutic development. Continued research into its structure-activity relationships and mechanism of action will undoubtedly yield further breakthroughs in the coming years.